Cas no 2356907-60-1 (tert-butyl N-(2-hydroxy-6-sulfamoylphenyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-6-sulfamoylphenyl)carbamate
• CAS No: 2356907-60-1
• MF: C₁₁H₁₆N₂O₅S
• MW: 288.320141792297
• CID: 5672945
• PubChem ID: 165768952
• Update Time: 2025-08-05

tert-butyl N-(2-hydroxy-6-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2356907-60-1
• tert-butyl N-(2-hydroxy-6-sulfamoylphenyl)carbamate
• EN300-26665199

• Inchi： 1S/C11H16N2O5S/c1-11(2,3)18-10(15)13-9-7(14)5-4-6-8(9)19(12,16)17/h4-6,14H,1-3H3,(H,13,15)(H2,12,16,17)
• InChI Key： MLQWIKPKXUIYHG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1NC(=O)OC(C)(C)C)O)(N)(=O)=O

Computed Properties

• Exact Mass: 288.07799279g/mol
• Monoisotopic Mass: 288.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 127Ų

Additional information on tert-butyl N-(2-hydroxy-6-sulfamoylphenyl)carbamate

tert-butyl N-(2-hydroxy-6-sulfamoylphenyl)carbamate: A Comprehensive Overview

tert-butyl N-(2-hydroxy-6-sulfamoylphenyl)carbamate, also known by its CAS number 2356907-60-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a sulfamoylphenyl moiety, making it a versatile building block for various applications. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, opening new avenues for its utilization in drug development, polymer chemistry, and beyond.

The molecular structure of tert-butyl N-(2-hydroxy-6-sulfamoylphenyl)carbamate is defined by its hydroxyl and sulfamoyl substituents on the phenyl ring, which impart distinctive electronic and steric properties. These features make the compound highly suitable for applications requiring specific reactivity or selectivity. For instance, the hydroxyl group can participate in hydrogen bonding, while the sulfamoyl group introduces electron-withdrawing effects, enhancing the compound's ability to act as a catalyst or a stabilizer in various chemical reactions.

Recent studies have highlighted the potential of tert-butyl N-(2-hydroxy-6-sulfamoylphenyl)carbamate in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing high-performance polymers, where its ability to form strong intermolecular interactions contributes to enhanced mechanical and thermal properties. Moreover, the compound has shown promise in drug delivery systems, where its biocompatibility and controlled release capabilities are highly valued.

In terms of synthesis, tert-butyl N-(2-hydroxy-6-sulfamoylphenyl)carbamate can be prepared through a variety of routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the desired purity and scalability of the process. Recent innovations in catalytic systems have further optimized these methods, reducing reaction times and improving yields.

The physical and chemical properties of tert-butyl N-(2-hydroxy-6-sulfamoylphenyl)carbamate are well-documented, with studies focusing on its solubility, thermal stability, and spectroscopic characteristics. These properties are critical for determining its suitability in different industrial applications. For example, its high thermal stability makes it ideal for use in high-temperature environments, while its solubility profile influences its application in pharmaceutical formulations.

In conclusion, tert-butyl N-(2-hydroxy-6-sulfamoylphenyl)carbamate stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups continue to inspire innovative research directions, positioning it as a key player in the development of next-generation materials and therapeutic agents.